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Cat. No.: B556415

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-acetyl-L-methionine (NALM) is a derivative of the essential amino acid L-methionine, where
an acetyl group is attached to the nitrogen atom. It serves as a more stable and, in some
contexts, more bioavailable source of methionine.[1][2][3] NALM is utilized in a variety of
research applications, including as a dietary supplement in animal studies, a component in cell
culture media, and a therapeutic agent to protect against oxidative stress.[1][2][4][5] It has been
shown to inhibit the growth and mitochondrial activity of certain cancer cell lines and is
investigated for its role in improving meat quality and lactation in livestock.[4][6] Proper
dissolution and preparation of N-acetyl-L-methionine solutions are critical for ensuring
experimental accuracy and reproducibility. This document provides a detailed protocol for the
solubilization and handling of N-acetyl-L-methionine for experimental use.

Data Presentation: Solubility of N-acetyl-L-
methionine

The solubility of N-acetyl-L-methionine can vary based on the solvent and temperature. The
following table summarizes key quantitative solubility data.
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Solvent Solubility Temperature Notes
Water 30.7% (w/v) 25°C [718]
. Ultrasonic assistance

Water 125 mg/mL Not Specified

may be needed.[9]
N Results in a clear,

Methanol 100 mg/mL Not Specified )
colorless solution.[7]
Ultrasonic assistance
may be needed. Use

Dimethyl Sulfoxide N of newly opened

100 mg/mL Not Specified i

(DMSO) DMSO is
recommended as it is
hygroscopic.[9]

Dimethyl Sulfoxide -~

38 mg/mL Not Specified [1]

(DMSO)

Acetone 29.5% (w/v) 25°C [7]

Ethanol Soluble Not Specified [10][11]

Ethyl Acetate Soluble Not Specified [10]

Experimental Protocols

Protocol 1: Preparation of Aqueous N-acetyl-L-

methionine Stock Solution

This protocol is suitable for most cell culture and biochemical assays where water is the

required solvent.

Materials:

e N-acetyl-L-methionine powder

 Sterile, high-purity water (e.g., Milli-Q or deionized water)

 Sterile conical tubes (15 mL or 50 mL)
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Analytical balance

Spatula

Vortex mixer

Water bath or sonicator (optional)
Sterile 0.22 pum syringe filter

Sterile syringes

Sterile storage tubes (e.g., cryovials)
Procedure:

Determine Required Concentration: Calculate the mass of N-acetyl-L-methionine needed
to achieve the desired stock solution concentration.

Weighing: Tare a sterile conical tube on an analytical balance. Carefully weigh the calculated
amount of N-acetyl-L-methionine powder into the tube.

Dissolution: Add a portion of the sterile water to the tube. Vortex thoroughly for 1-2 minutes
to dissolve the powder.

Aid Dissolution (if necessary): If the compound does not fully dissolve, gentle warming in a
water bath (not exceeding 37°C) or sonication can be used to aid dissolution.[4] Visually
inspect to ensure no particulates remain.

Final Volume Adjustment: Add sterile water to reach the final desired volume. Vortex again to
ensure a homogenous solution.

Sterilization: To prevent microbial contamination, especially for cell culture applications,
sterilize the solution by passing it through a 0.22 um syringe filter into a sterile container.[9]

Aliquoting and Storage: Dispense the sterile stock solution into smaller, single-use aliquots in
sterile cryovials to avoid repeated freeze-thaw cycles.[1][4][9]
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o Storage: Store the aliquots at -20°C for short-term (up to 1 month) or -80°C for long-term
storage (6 months to 2 years).[1][4][9] The powdered form is stable for up to 3 years when
stored at -20°C.[9]

Protocol 2: Preparation of N-acetyl-L-methionine Stock
Solution in Organic Solvents (e.g., DMSO, Methanol)

This protocol is intended for experiments requiring a non-aqueous solvent.
Materials:

e N-acetyl-L-methionine powder

e Anhydrous, high-purity DMSO or Methanol

» Sterile glass or polypropylene tubes

¢ Analytical balance

e Spatula

o Vortex mixer

e Sonicator (optional)

Sterile storage tubes (e.g., cryovials)
Procedure:

o Determine Required Concentration: Calculate the mass of N-acetyl-L-methionine required
for your target stock concentration.

e Weighing: In a chemical fume hood, carefully weigh the N-acetyl-L-methionine powder into
a sterile tube.

» Dissolution: Add the appropriate volume of high-purity solvent (e.g., fresh DMSO[1]). Vortex
the tube until the powder is completely dissolved.
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 Aid Dissolution (if necessary): Sonication can be used to facilitate the dissolution process if
particulates are observed.[9]

» Aliquoting and Storage: Aliquot the stock solution into sterile, tightly sealed tubes suitable for
the chosen solvent.

» Storage: Store stock solutions at -20°C or -80°C. For DMSO solutions, storage at -80°C is
recommended for up to 1 year.[1] Avoid repeated freeze-thaw cycles.

Safety Precaution: N-acetyl-L-methionine is incompatible with strong oxidizing agents.[5][7]
[12] Ensure proper handling and storage away from such chemicals.

Mandatory Visualization
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Caption: Workflow for preparing N-acetyl-L-methionine stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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